![molecular formula C8H10N2O2S B1480961 6-(tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one CAS No. 1933601-42-3](/img/structure/B1480961.png)
6-(tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Overview
Description
6-(Tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is an organic compound with a unique structure that has been the focus of scientific research for a number of years. It is a five-membered heterocyclic ring system that consists of a nitrogen and sulfur atom connected to three carbon atoms and one oxygen atom. This compound has been studied for its potential applications in a variety of fields, including synthesis, drug development, and biochemistry.
Scientific Research Applications
Novel Compounds for Variola Virus Treatment
Research led by Gerçek, Jumamyradova, and Senturk (2022) explored novel compounds, including derivatives of 6-(tetrahydrofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, for treating variola virus. Molecular modeling studies showed that these compounds have high ligand-receptor binding interactions, suggesting their potential as powerful alternatives to existing drugs like Cidofovir for variola virus treatment (Gerçek, Jumamyradova, & Senturk, 2022).
Antimicrobial Activities
Gomha et al. (2018) investigated the synthesis of novel triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones using this compound derivatives. These compounds exhibited mild antimicrobial activities, which highlights their potential use in antimicrobial therapies (Gomha et al., 2018).
Anticancer and Antimicrobial Studies of Manganese Complexes
El-Shwiniy, Shehab, and Zordok (2020) synthesized novel manganese complexes using 6-thiosubstituted dihydropyrimidine derivatives. These complexes demonstrated promising anticancer activity against breast and colon cancer cell lines, along with enhanced antibacterial and antifungal profiles compared to free ligands (El-Shwiniy, Shehab, & Zordok, 2020).
Antibacterial, Antifungal, and Anti-tubercular Agents
Akhaja and Raval (2012) synthesized tetrahydropyrimidine–isatin hybrids incorporating this compound. These hybrids were screened for their antibacterial, antifungal, and anti-tubercular activities, demonstrating their potential as therapeutic agents in treating various infections (Akhaja & Raval, 2012).
Synthesis and Antihypertensive Activity
Rana, Kaur, and Kumar (2004) explored the synthesis of various derivatives of this compound for potential antihypertensive activity. Their research showed new insights into the structure-activity relationship of these compounds, contrary to previous reports, indicating their potential in developing new antihypertensive therapies (Rana, Kaur, & Kumar, 2004).
properties
IUPAC Name |
6-(oxolan-2-yl)-2-sulfanylidene-1H-pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2S/c11-7-4-5(9-8(13)10-7)6-2-1-3-12-6/h4,6H,1-3H2,(H2,9,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBRZQWBKEKQWGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=CC(=O)NC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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